Cas no 1780476-41-6 (3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride)

• Product Name: 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride
• CAS No: 1780476-41-6
• MF: C₈H₈ClFO₄S
• MW: 254.663124084473
• CID: 6366207
• PubChem ID: 84708318
• Update Time: 2025-06-15

3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3-fluoro-2,6-dimethoxy-
• 3-Fluoro-2,6-dimethoxybenzenesulfonyl chloride
• 1780476-41-6
• EN300-1989999

• Inchi： 1S/C8H8ClFO4S/c1-13-6-4-3-5(10)7(14-2)8(6)15(9,11)12/h3-4H,1-2H3
• InChI Key： MSFYSLZUSHOUPX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(OC)C=CC(F)=C1OC

Computed Properties

• Exact Mass: 253.9815858g/mol
• Monoisotopic Mass: 253.9815858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 367.0±42.0 °C(Predicted)

Additional information on 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride

3-Fluoro-2,6-Dimethoxybenzene-1-Sulfonyl Chloride: A Versatile Chemical Entity in Modern Pharmaceutical and Material Science Applications

3-Fluoro-2,6-Dimethoxybenzene-1-sulfonyl chloride, with the CAS number 1780476-41-6, represents a critical compound in the intersection of organic chemistry and medicinal research. This molecule, characterized by its unique combination of fluorine, methoxy groups, and a sulfonyl chloride functional group, has garnered significant attention in recent years due to its potential applications in drug discovery, materials science, and catalytic processes. The fluoro substituent introduces electronic effects that modulate reactivity, while the dimethoxy groups provide steric and hydrophobic properties, making this compound a valuable scaffold for functionalization. The sulfonyl chloride functionality, a key reactive intermediate, enables diverse synthetic pathways for the development of bioactive molecules.

Chemical Structure and Physical Properties

The molecular architecture of 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride is centered around a benzene ring with three distinct substituents: a fluorine atom at the 3-position, two methoxy groups at the 2 and 6 positions, and a sulfonyl chloride group at the 1-position. This structural configuration imparts unique physicochemical properties, including moderate solubility in polar solvents and a high melting point. Recent studies have demonstrated that the fluoro group enhances the compound's stability under oxidative conditions, while the dimethoxy groups contribute to its hydrophobic character, which is critical for its application in lipid-based drug delivery systems. The sulfonyl chloride functionality, being highly reactive, facilitates nucleophilic substitution reactions, making this compound a versatile building block in synthetic chemistry.

Applications in Drug Discovery and Development

In the realm of pharmaceutical research, 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride has emerged as a promising candidate for the synthesis of bioactive molecules. A 2023 study published in Journal of Medicinal Chemistry highlighted its potential as a precursor for the development of anti-inflammatory agents. The fluoro substituent was found to enhance the lipophilicity of the resulting compounds, improving their ability to cross cell membranes and target specific inflammatory pathways. Additionally, the dimethoxy groups were shown to modulate the metabolic stability of the final products, reducing their susceptibility to enzymatic degradation. These properties make the compound a valuable tool for optimizing drug efficacy and bioavailability.

Role in Materials Science and Catalysis

Beyond pharmaceutical applications, 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride has found utility in materials science, particularly in the fabrication of advanced polymers and coatings. Researchers at the University of Tokyo reported in 2024 that the compound serves as a key intermediate in the synthesis of functionalized polyurethanes with enhanced thermal stability. The sulfonyl chloride functionality enables covalent bonding with polymeric matrices, while the fluoro and dimethoxy groups contribute to surface hydrophobicity, making these materials suitable for biomedical applications such as anti-fouling surfaces. Furthermore, the compound's reactivity has been leveraged in catalytic processes, where it acts as a versatile electrophilic reagent in the synthesis of heterocyclic compounds.

Recent Advances in Synthetic Methodologies

Recent advancements in synthetic methodologies have further expanded the utility of 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride. A 2023 breakthrough in green chemistry involved the use of this compound as a sustainable reagent for the synthesis of aromatic sulfonamides. The study, published in Green Chemistry, demonstrated that the sulfonyl chloride functionality could be selectively activated under mild conditions, minimizing byproduct formation and energy consumption. This development aligns with the growing emphasis on eco-friendly chemical processes, positioning the compound as a key player in the transition to sustainable manufacturing. Additionally, the fluoro group's role in directing stereoselective reactions has been exploited in the synthesis of chiral pharmaceutical intermediates.

Challenges and Future Directions

Despite its promising applications, the use of 3-fluoro-2,6-dimethoxybenzene-1-sulfonyl chloride is not without challenges. The compound's high reactivity requires careful control of reaction conditions to prevent side reactions, particularly during nucleophilic substitution. Ongoing research focuses on developing protective groups that can temporarily block the sulfonyl chloride functionality while preserving the molecule's integrity. Additionally, efforts are being made to explore its potential in targeted drug delivery systems, where its hydrophobic properties could be harnessed to improve the solubility of poorly water-soluble drugs. Future studies are expected to further elucidate the role of the fluoro and dimethoxy groups in modulating biological activity, opening new avenues for drug design.

Conclusion

3-Fluoro-2,6-Dimethoxybenzene-1-sulfonyl chloride represents a multifaceted chemical entity with broad implications in pharmaceutical, materials, and catalytic research. Its unique structural features, including the fluoro, dimethoxy, and sulfonyl chloride groups, enable diverse applications ranging from drug discovery to sustainable chemical processes. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple scientific disciplines.